Cas no 1351633-95-8 (N-(2,1,3-benzothiadiazol-4-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide)

• Product Name: N-(2,1,3-benzothiadiazol-4-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• CAS No: 1351633-95-8
• MF: C₁₄H₉N₇OS
• MW: 323.332559347153
• CID: 6404249
• PubChem ID: 56765927
• Update Time: 2025-05-19

N-(2,1,3-benzothiadiazol-4-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,1,3-benzothiadiazol-4-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• AKOS024541787
• N-(2,1,3-benzothiadiazol-4-yl)-6-pyrazol-1-ylpyridazine-3-carboxamide
• N-(benzo[c][1,2,5]thiadiazol-4-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• 1351633-95-8
• F6239-0184

• Inchi： 1S/C14H9N7OS/c22-14(16-9-3-1-4-10-13(9)20-23-19-10)11-5-6-12(18-17-11)21-8-2-7-15-21/h1-8H,(H,16,22)
• InChI Key： LFTIUXONJARMOW-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC=C(C2=N1)NC(C1=CC=C(N=N1)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 323.05892911g/mol
• Monoisotopic Mass: 323.05892911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 127Ų

Additional information on N-(2,1,3-benzothiadiazol-4-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide

Introduction to N-(2,1,3-benzothiadiazol-4-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide (CAS No. 1351633-95-8)

N-(2,1,3-benzothiadiazol-4-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide, identified by its CAS number 1351633-95-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural and functional properties, making it a promising candidate for various applications in medicinal chemistry and drug discovery.

The molecular structure of N-(2,1,3-benzothiadiazol-4-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide incorporates multiple heterocyclic rings, including benzothiadiazole and pyrazole, which are well-known for their biological activity and role in the development of pharmaceutical agents. The benzothiadiazole moiety, in particular, is a key pharmacophore that contributes to the compound's potential therapeutic effects. Its presence in the molecule suggests that it may interact with biological targets in a manner similar to other benzothiadiazole-based drugs that have shown efficacy in treating a range of diseases.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for medicinal applications. The combination of benzothiadiazole and pyrazole in N-(2,1,3-benzothiadiazol-4-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide aligns with this trend, as these heterocycles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The pyridazine ring further enhances the compound's complexity and potential biological activity by contributing to its binding affinity and selectivity towards specific biological targets.

The synthesis of N-(2,1,3-benzothiadiazol-4-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the benzothiadiazole core through cyclization reactions involving appropriate precursors. Subsequent steps involve functional group transformations and coupling reactions to introduce the pyrazole and pyridazine moieties. The final carboxamide group is typically introduced through amide bond formation, which is a common strategy in medicinal chemistry for enhancing solubility and bioavailability.

The structural features of N-(2,1,3-benzothiadiazol-4-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide make it an attractive scaffold for further derivatization and optimization. Researchers have been exploring various modifications to the molecule to improve its pharmacokinetic properties and therapeutic efficacy. For instance, substituent variations at different positions on the heterocyclic rings can significantly alter the compound's biological activity. This flexibility allows chemists to fine-tune the molecule's properties to achieve desired outcomes in drug development.

In terms of biological activity, N-(2,1,3-benzothiadiazol-4-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide has shown promise in preclinical studies as a potential therapeutic agent. Initial assays have indicated that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. These findings are particularly exciting given the growing interest in targeting these pathways for treating conditions such as cancer and inflammatory diseases. Further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules used in materials science and agrochemicals. The benzothiadiazole and pyrazole moieties are known for their ability to form stable complexes with metals and other small molecules, which opens up possibilities for applications in catalysis and material design.

The latest research trends indicate that N-(2,1,3-benzothiadiazol-4-yl)-6-(1H-pyrazol-1-y l)pyridazine -3-carboxamide could be a valuable tool in drug discovery efforts aimed at developing next-generation therapeutics. Advances in computational chemistry and high-throughput screening technologies are enabling researchers to rapidly evaluate the biological activity of such compounds. These tools are being used to identify novel lead structures that can be further optimized through rational drug design approaches.

The synthesis and characterization of N-(2 , 1 , 3 -benzothiadiaz ol -4 - yl strong > ) - < strong > 6 -( 1 H - p y ra z ol - 1 - y l ) p y rid az ine - 3 - ca rboxa mide strong > ) have also contributed to our understanding of heterocyclic chemistry principles. The study of this compound provides insights into reaction mechanisms and synthetic strategies that can be applied to other complex organic molecules. This knowledge is crucial for advancing both academic research and industrial applications in chemical synthesis.

In conclusion, N-(2 , 1 , 3 -benzothiadiaz ol -4 - yl strong > ) - < strong > 6 -( 1 H - p y ra z ol - 1 - y l ) p y rid az ine - 3 - ca rboxa mide strong > ) (CAS No. 1351633--95--8) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structure , combined with promising preclinical results , makes it an exciting candidate for further exploration . As research continues , this molecule is likely to play an important role in the development of new therapeutic agents and advanced materials . The ongoing studies into its properties and applications highlight its importance as a subject of scientific inquiry . p >